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Prednisolone Pivalate Prednisolone Pivalate
Brand Name: Vulcanchem
CAS No.: 1107-99-9
VCID: VC0058157
InChI: InChI=1S/C26H36O6/c1-23(2,3)22(30)32-14-20(29)26(31)11-9-18-17-7-6-15-12-16(27)8-10-24(15,4)21(17)19(28)13-25(18,26)5/h8,10,12,17-19,21,28,31H,6-7,9,11,13-14H2,1-5H3/t17-,18-,19-,21+,24-,25-,26-/m0/s1
SMILES: CC12CC(C3C(C1CCC2(C(=O)COC(=O)C(C)(C)C)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula: C26H36O6
Molecular Weight: 444.6 g/mol

Prednisolone Pivalate

CAS No.: 1107-99-9

Reference Standards

VCID: VC0058157

Molecular Formula: C26H36O6

Molecular Weight: 444.6 g/mol

Prednisolone Pivalate - 1107-99-9

CAS No. 1107-99-9
Product Name Prednisolone Pivalate
Molecular Formula C26H36O6
Molecular Weight 444.6 g/mol
IUPAC Name [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2,2-dimethylpropanoate
Standard InChI InChI=1S/C26H36O6/c1-23(2,3)22(30)32-14-20(29)26(31)11-9-18-17-7-6-15-12-16(27)8-10-24(15,4)21(17)19(28)13-25(18,26)5/h8,10,12,17-19,21,28,31H,6-7,9,11,13-14H2,1-5H3/t17-,18-,19-,21+,24-,25-,26-/m0/s1
Standard InChIKey PHEOVVDXTQVHAZ-XDANTLIUSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)COC(=O)C(C)(C)C)O)CCC4=CC(=O)C=C[C@]34C)O
SMILES CC12CC(C3C(C1CCC2(C(=O)COC(=O)C(C)(C)C)O)CCC4=CC(=O)C=CC34C)O
Canonical SMILES CC12CC(C3C(C1CCC2(C(=O)COC(=O)C(C)(C)C)O)CCC4=CC(=O)C=CC34C)O
Melting Point 233.0 °C
Solubility 2.61e-05 M
Synonyms 11β,17α-Dihydroxy-21-pivaloyloxypregna-1,4-diene-3,20-dione; Mecortolon; PTMA; Prednisolone 21-pivalate; Prednisolone 21-Trimethylacetate; Prednisolone Pivalate; Prednisolone Trimethylacetate; Ultracortenol; Ultracorterenol; Vecortenol
PubChem Compound 10095005
Last Modified Nov 11 2021
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